3-epi-Telocinobufagin

• Molecular Formula: C24H34O5
• Molecular Weight: 402.5 g/mol
• IUPAC Name: 5-[(3R,5S,8R,9S,10R,13R,14S,17R)-3,5,14-trihydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pyran-2-one
• InChI: InChI=1S/C24H34O5/c1-21-9-5-16(25)13-23(21,27)11-7-19-18(21)6-10-22(2)17(8-12-24(19,22)28)15-3-4-20(26)29-14-15/h3-4,14,16-19,25,27-28H,5-13H2,1-2H3/t16-,17-,18+,19-,21-,22-,23+,24+/m1/s1
• InChI Key: PBSOJKPTQWWJJD-TWMSXGHVSA-N
• Isomeric SMILES: C[C@]12CC[C@H](C[C@]1(CC[C@@H]3[C@@H]2CC[C@]4([C@@]3(CC[C@@H]4C5=COC(=O)C=C5)O)C)O)O
• Canonical SMILES: CC12CCC(CC1(CCC3C2CCC4(C3(CCC4C5=COC(=O)C=C5)O)C)O)O

Description

3-epi-Telocinobufagin is a bufadienolide derivative synthesized via biotransformation of telocinobufagin using plant suspension culture cells, notably Catharanthus roseus and Platycodon grandiflorum . This compound is characterized by epimerization at the C-3 hydroxyl group, a structural modification aimed at retaining the pharmacological activity of bufadienolides while mitigating their inherent cardiotoxicity . Bufadienolides are steroidal lactones with demonstrated anti-inflammatory and anticancer properties, primarily through modulation of NF-κB, COX-2, and nitric oxide (NO) pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-epi-Telocinobufagin typically involves complex organic reactions starting from simpler steroid precursors. Key steps may include:

• Oxidation and Reduction Reactions: These are used to introduce or modify functional groups on the steroid backbone.

• Substitution Reactions:

• Cyclization Reactions: Cyclization is crucial to form the characteristic steroid structure.

Industrial Production Methods: Industrial production of 3-epi-Telocinobufagin involves scaling up the synthetic routes mentioned above. This requires careful control of reaction conditions, such as temperature, pressure, and the use of specific catalysts to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions: 3-epi-Telocinobufagin undergoes various chemical reactions, including:

• Reduction: Reduction reactions typically involve the removal of oxygen atoms or the addition of hydrogen atoms, using reducing agents like lithium aluminum hydride.

• Substitution Reactions: These reactions involve replacing one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions:

• Oxidation: Chromium(VI) oxide, hydrogen peroxide, and osmium tetroxide.

• Reduction: Lithium aluminum hydride, sodium borohydride.

• Substitution: Various nucleophiles and electrophiles depending on the specific substitution reaction.

Major Products Formed: The major products formed from these reactions include various hydroxylated, dehydrogenated, and substituted derivatives of 3-epi-Telocinobufagin.

Scientific Research Applications

• Chemistry: As a reagent in organic synthesis and as a model compound for studying steroid chemistry.

• Biology: Investigating its effects on cellular processes and its role in biological systems.

• Medicine: Exploring its antitumor, anti-inflammatory, and cardiotoxic properties for potential therapeutic use.

• Industry: Potential use in the development of new pharmaceuticals and bioactive compounds.

Mechanism of Action

The mechanism by which 3-epi-Telocinobufagin exerts its effects involves binding to specific molecular targets and pathways. It interacts with ion channels, particularly sodium and potassium channels, leading to its cardiotoxic effects. Additionally, it may modulate signaling pathways involved in inflammation and cell proliferation.

Comparison with Similar Compounds

Pharmacological Activity and Toxicity

• Anti-inflammatory Effects: 3-epi-Telocinobufagin: Likely inhibits NF-κB and COX-2 pathways, similar to bufalin and cinobufagin, but with reduced toxicity due to C-3 epimerization . Bufalin: Modulates NO production biphasically and suppresses IL-6/IL-8 in Huachansu extracts . Chansu (crude extract): Inhibits iNOS and COX-2 in BV2 microglial cells, reducing NO and PGE2 .
• Anticancer Mechanisms: Telocinobufagin: Suppresses NF-κB p65 in HepG2 cells, inducing apoptosis . Gamabufalin: Targets PI3K/AKT signaling, similar to bufalin in SK-Hep1 cells .
• Toxicity Profile: 3-epi-Telocinobufagin: Epimerization likely disrupts Na+/K+ ATPase binding, reducing cardiac side effects . Parent Compounds (e.g., telocinobufagin): High affinity for Na+/K+ ATPase causes arrhythmia and conduction block .

Biological Activity

3-epi-Telocinobufagin is a bufadienolide compound derived from toads, particularly the Bufo genus. It has garnered significant interest in pharmacological research due to its unique biological activities and potential therapeutic applications. This article explores the biological activity of 3-epi-Telocinobufagin, focusing on its mechanisms of action, effects on cellular processes, and implications for medical research.

Chemical Structure and Properties

3-epi-Telocinobufagin exhibits a complex molecular structure characterized by multiple rings and functional groups that contribute to its biological activity. Its stereochemistry differentiates it from other analogs such as telocinobufagin and marinobufagin, influencing its interactions with biological targets.

3-epi-Telocinobufagin has been shown to impact various cellular pathways, notably the Wnt/β-catenin signaling pathway. Research indicates that it inhibits this pathway by acting upstream of β-catenin stabilization, which is critical for cell proliferation and differentiation. The compound promotes apoptosis in pig kidney (LLC-PK1) cells by increasing the Bax:Bcl-2 expression ratio and inducing cell cycle alterations .

Key Findings:

• Apoptosis Induction : At concentrations of 100 nM, 3-epi-Telocinobufagin significantly increased sub-G0 cell cycle phase populations, indicating enhanced apoptotic activity .
• GSK-3β Inhibition : The compound inhibits GSK-3β phosphorylation at Ser9, which is crucial for cellular functions including proliferation and epithelial-mesenchymal transition (EMT) .
• Wnt/β-Catenin Pathway Modulation : It was shown to inhibit Wnt/β-catenin signaling by reducing TOPFLASH reporter activity in treated cells, suggesting dual mechanisms of action involving both GSK-3β inhibition and β-catenin degradation .

Biological Activity Overview

The following table summarizes the biological activities associated with 3-epi-Telocinobufagin:

Activity	Description
Apoptosis Induction	Promotes apoptosis in LLC-PK1 cells through increased Bax:Bcl-2 ratio and cell cycle changes.
Cell Cycle Alteration	Alters cell cycle phases, increasing sub-G0 phase and decreasing G2/M phase populations.
GSK-3β Modulation	Inhibits GSK-3β phosphorylation, affecting cellular proliferation and EMT processes.
Wnt/β-Catenin Inhibition	Reduces β-catenin stabilization, impacting downstream signaling pathways critical for cell growth.

Case Studies and Research Findings

Several studies have investigated the pharmacological effects of 3-epi-Telocinobufagin:

• Cell Viability Studies : A study demonstrated that treatment with 100 nM of 3-epi-Telocinobufagin resulted in a significant reduction in cell viability in LLC-PK1 cells, indicating its potential as an anticancer agent .
• Comparative Studies with Other Bufadienolides : Comparative analyses revealed that 3-epi-Telocinobufagin exhibited distinct effects compared to other bufadienolides like marinobufagin, highlighting its unique pharmacological profile .

Potential Applications

The unique properties of 3-epi-Telocinobufagin suggest several potential applications in medicine:

• Cancer Therapy : Its ability to induce apoptosis and inhibit critical signaling pathways positions it as a candidate for further development in cancer treatments.
• Cardiotonic Effects : Similar to other cardiotonic steroids, it may have implications in treating heart conditions due to its effects on ion transport mechanisms.